Spermine-d20
Description
Spermine-d20 (deuterated spermine) is a stable isotopically labeled analog of spermine, a naturally occurring polyamine involved in critical biological processes such as cell proliferation, nucleic acid stabilization, and apoptosis regulation . Structurally, this compound retains the carbon-nitrogen backbone of spermine (C10H26N4) but replaces 20 hydrogen atoms with deuterium (²H), resulting in the molecular formula C10H6D20N4 and a molecular weight of approximately 222.46 g/mol (calculated from the base spermine molecular weight of 202.34 g/mol + 20 deuterium substitutions) .
This compound is widely utilized as an internal standard in mass spectrometry (MS)-based metabolomic studies, particularly for quantifying endogenous polyamines in biological matrices like plasma, urine, and tissue samples. Its isotopic labeling minimizes analytical variability by compensating for matrix effects and ionization efficiency fluctuations during MS analysis . This compound is commercially available from specialized suppliers such as Toronto Research Chemicals (North York, ON, Canada) and is a cornerstone in research investigating polyamine dysregulation in diseases like cancer, diabetes, and neurodegenerative disorders .
Properties
Molecular Formula |
C₁₀H₆D₂₀N₄ |
|---|---|
Molecular Weight |
222.46 |
Synonyms |
N,N’-Bis(3-aminopropyl)-1,4-butanediamine-d20; N,N’-Bis(2-aminopropyl)tetramethylenediamine-d20; Gerontine-d20; Musculamine-d20; NSC 268508-d20; Neuridine-d20; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Gut Microbiota Studies : this compound-enabled LC-MS/MS revealed elevated fecal spermine in obese individuals, suggesting polyamine metabolism as a therapeutic target .
- Type 2 Diabetes : Spermidine-d6 and this compound identified reduced serum polyamines in diabetic patients, linking dysregulation to insulin resistance .
- Cancer Research: N8-Acetylspermidine-d3 highlighted acetylated polyamines as prognostic markers in colorectal cancer .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
